Cas no 58661-94-2 (1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride)

1-Ethyl-1H-1,2,4-triazol-5-amine hydrochloride is a synthetic organic compound belonging to the triazole class, characterized by its amine functionality and hydrochloride salt form. This compound is primarily utilized in pharmaceutical and agrochemical research due to its role as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the ethyl-substituted triazole core, contribute to enhanced stability and reactivity in various chemical transformations. The hydrochloride salt form improves solubility and handling properties, making it suitable for precise formulation applications. Researchers value this compound for its potential in developing novel therapeutic agents and crop protection chemicals, owing to its reliable performance and compatibility with diverse synthetic pathways.

1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride structure

58661-94-2 structure

Product Name:1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride

CAS No:58661-94-2

MF:C₄H₈N₄

MW:112.13311958313

MDL:MFCD09055263

CID:381871

PubChem ID:143565

Update Time:2025-06-09

1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-1,2,4-triazol-5-amine
- 1H-1,2,4-Triazol-5-amine, 1-ethyl-
- 2-ethyl-1,2,4-triazol-3-amine
- AKOS011972469
- 58661-94-2
- 1-Ethyl-1H-1,2,4-triazol-5-amine #
- SCHEMBL11314210
- DTXSID70207362
- MFCD09055263
- EN300-216125
- AT12360
- 1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride
- MDL： MFCD09055263
- Inchi： 1S/C4H8N4/c1-2-8-4(5)6-3-7-8/h3H,2H2,1H3,(H2,5,6,7)
- InChI Key： SXRAEXLYRRHOSI-UHFFFAOYSA-N
- SMILES： N1(C(N)=NC=N1)CC

Computed Properties

Exact Mass: 112.07504
Monoisotopic Mass: 112.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.33
Melting Point: 195℃
Boiling Point: 281.2°Cat760mmHg
Flash Point: 123.9°C
Refractive Index: 1.637
PSA: 56.73
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902513-100mg	1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride	58661-94-2		100mg	$ 70.00	2022-06-05
TRC	E902513-500mg	1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride	58661-94-2		500mg	$ 230.00	2022-06-05
TRC	E902513-1g	1-ethyl-1H-1,2,4-triazol-5-amine hydrochloride	58661-94-2		1g	$ 340.00	2022-06-05
Chemenu	CM281397-1g	1-Ethyl-1H-1,2,4-triazol-5-amine	58661-94-2	95%	1g	$271	2023-03-05
Enamine	EN300-216125-0.05g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		0.05g	$65.0	2023-09-16
Enamine	EN300-216125-0.1g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		0.1g	$97.0	2023-09-16
Enamine	EN300-216125-0.25g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		0.25g	$138.0	2023-09-16
Enamine	EN300-216125-0.5g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		0.5g	$216.0	2023-09-16
Enamine	EN300-216125-1.0g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		1g	$0.0	2023-06-07
Enamine	EN300-216125-2.5g	1-ethyl-1H-1,2,4-triazol-5-amine	58661-94-2		2.5g	$568.0	2023-09-16